Cas no 1803805-27-7 (2,6-Bis(trifluoromethyl)-3-mercaptopyridine)

• Product Name: 2,6-Bis(trifluoromethyl)-3-mercaptopyridine
• CAS No: 1803805-27-7
• MF: C₇H₃F₆NS
• MW: 247.160841226578
• CID: 4908515
• Update Time: 2025-10-31

2,6-Bis(trifluoromethyl)-3-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-mercaptopyridine

• Inchi： 1S/C7H3F6NS/c8-6(9,10)4-2-1-3(15)5(14-4)7(11,12)13/h1-2,15H
• InChI Key： ASVXZZMQMBEXKZ-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(F)(F)F)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• XLogP3: 2.8
• Topological Polar Surface Area: 13.9

Additional information on 2,6-Bis(trifluoromethyl)-3-mercaptopyridine

Introduction to 2,6-Bis(trifluoromethyl)-3-mercaptopyridine (CAS No. 1803805-27-7) in Modern Chemical and Pharmaceutical Research

2,6-Bis(trifluoromethyl)-3-mercaptopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803805-27-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and industrial applications. The presence of multiple trifluoromethyl groups and a mercapto functional group in its molecular structure imparts distinct reactivity and potential utility in synthetic chemistry, drug design, and material science.

The trifluoromethyl (-CF₃) group is a key feature in modern pharmaceutical development, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug molecules. Its electron-withdrawing nature enhances the bioavailability of therapeutic agents by reducing rapid metabolic degradation. In contrast, the mercapto (-SH) group introduces nucleophilicity, making the compound a valuable intermediate in organic synthesis and redox reactions. The combination of these functional groups in 2,6-Bis(trifluoromethyl)-3-mercaptopyridine creates a versatile platform for exploring novel chemical transformations and pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that compounds containing trifluoromethyl-substituted pyridines exhibit enhanced binding interactions with protein receptors due to improved hydrophobicity and electronic tuning. The mercapto moiety further extends these possibilities by enabling thiol-based modifications, which are crucial for designing protease inhibitors and kinase blockers. This has led to increased interest in synthesizing derivatives of 2,6-Bis(trifluoromethyl)-3-mercaptopyridine for use in targeted therapy.

In synthetic chemistry, 2,6-Bis(trifluoromethyl)-3-mercaptopyridine serves as a building block for constructing more complex molecules. Its reactive thiol group can participate in disulfide bond formation, thiol-ene coupling, or metal coordination, facilitating the assembly of macrocycles or metal-organic frameworks (MOFs). The electron-deficient nature of the pyridine ring, further exaggerated by the trifluoromethyl substituents, allows for electrophilic aromatic substitution reactions that introduce additional functional groups with precision. These attributes make it particularly useful in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl motifs found in many active pharmaceutical ingredients (APIs).

One notable application of this compound is in the design of antimicrobial agents. The fluoro-substituted pyridine scaffold has been shown to confer resistance against bacterial enzymes that degrade conventional drugs. Additionally, the presence of a reactive thiol group enables post-synthetic modifications that can enhance drug delivery systems or improve pharmacokinetic profiles. Researchers have explored its use in developing novel antibiotics by leveraging its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The role of fluorinated heterocycles in material science is another emerging frontier where 2,6-Bis(trifluoromethyl)-3-mercaptopyridine shows promise. Fluoro-pyridines contribute to the development of advanced materials with tailored electronic properties, such as organic semiconductors or liquid crystals. The electron-withdrawing effect of the trifluoromethyl groups influences charge transport mechanisms, making them suitable for optoelectronic applications like organic light-emitting diodes (OLEDs) or photovoltaic cells. Meanwhile, the thiol functionality allows for covalent attachment to surfaces or polymers, enhancing material stability and functionality.

From a computational chemistry perspective, theoretical studies on 2,6-Bis(trifluoromethyl)-3-mercaptopyridine have provided insights into its reactivity and interaction with biological targets. Molecular modeling techniques have been employed to predict binding affinities and optimize drug-like properties. These simulations have guided experimental efforts by identifying key structural features that enhance potency while minimizing off-target effects. The integration of quantum mechanical calculations with high-throughput screening has accelerated the discovery process for new therapeutic agents derived from this scaffold.

The environmental impact of fluorinated compounds is also a critical consideration in their development and application. While fluoro-substituted molecules often exhibit improved biostability—a desirable trait for long-lasting drugs—they can also pose challenges during disposal if not properly managed. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce hazardous byproducts associated with traditional fluorination methods. Sustainable practices include catalytic processes that employ recyclable reagents or photochemical approaches that utilize renewable energy sources.

Future directions for research on 2,6-Bis(trifluoromethyl)-3-mercaptopyridine may focus on expanding its utility beyond traditional pharmaceutical applications into areas such as agrochemicals or specialty chemicals where its unique properties could provide competitive advantages. For example, derivatives of this compound could be designed as potent herbicides or fungicides by targeting specific enzymatic pathways in plants or fungi while maintaining low toxicity to non-target organisms.

In conclusion,2,6-Bis(trifluoromethyl)-3-mercaptopyridine (CAS No. 1803805-27-7) represents a promising chemical entity with broad potential across multiple disciplines including medicinal chemistry,organic synthesis,and materials science. Its structural features—particularly the combination of multiple trifluoromethyl groups and a reactive mercapto moiety—make it an invaluable tool for innovation at both laboratory-scale synthesis and industrial-scale manufacturing levels.